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Compound of Interest

Compound Name: 4-Bromo-3-hydroxybenzamide

CAS No.: 916213-59-7

Cat. No.: B1444431

Get Quote

An Application Guide to the Analytical Characterization of 4-Bromo-3-hydroxybenzamide

Abstract
This comprehensive application note provides a detailed framework of analytical

methodologies for the robust characterization of 4-Bromo-3-hydroxybenzamide, a key

intermediate in pharmaceutical synthesis. Designed for researchers, analytical scientists, and

drug development professionals, this guide moves beyond procedural lists to explain the

causality behind experimental choices, ensuring scientific integrity and trustworthy,

reproducible results. We will cover a multi-modal approach encompassing spectroscopic and

chromatographic techniques essential for structural elucidation, purity assessment, and

quantitative analysis, grounded in authoritative references and field-proven insights.

Introduction: The Imperative for Rigorous
Characterization
4-Bromo-3-hydroxybenzamide (CAS No. 916213-59-7) is a substituted aromatic amide

whose structural motifs are of significant interest in medicinal chemistry and materials science.
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[1] The precise arrangement of its functional groups—a bromine atom, a hydroxyl group, and

an amide moiety on a benzene ring—imparts specific chemical properties that are leveraged in

the synthesis of more complex molecules. In the context of drug development, the purity,

identity, and stability of such an intermediate are not merely academic exercises; they are

critical parameters that directly influence the quality, safety, and efficacy of the final active

pharmaceutical ingredient (API).

Regulatory bodies worldwide mandate stringent characterization of all chemical entities in the

drug manufacturing process. Therefore, a robust analytical control strategy is paramount. This

guide provides the foundational methods to build such a strategy, ensuring that each batch of

4-Bromo-3-hydroxybenzamide meets the highest standards of quality.

Physicochemical Profile
A foundational understanding of a molecule's physical and chemical properties is the starting

point for all analytical method development. These properties dictate choices in solvents,

chromatographic conditions, and sample preparation techniques.

Property Value Source

CAS Number 916213-59-7 BOC Sciences[1]

Molecular Formula C₇H₆BrNO₂ PubChem[2]

Molecular Weight 216.03 g/mol PubChem[2]

Monoisotopic Mass 214.95819 Da PubChem[2]

Appearance
White to off-white powder

(Expected)
-

Solubility
Soluble in DMSO, Methanol

(Expected)
General Chemical Knowledge

Melting Point

Not experimentally determined;

(Related compound 4-Bromo-

3-hydroxybenzoic acid: 225-

227 °C)

ChemicalBook[3]

pKa Not experimentally determined -
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The Analytical Workflow: A Multi-Technique
Approach
A single analytical technique is insufficient to fully characterize a molecule. A comprehensive

analysis relies on an orthogonal workflow where different methods provide complementary

information, leading to an unambiguous confirmation of structure, purity, and quantity.

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1444431?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Fig 1. Comprehensive Analytical Workflow
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Fig 2. HPLC Method Development Logic
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. buildingblock.bocsci.com [buildingblock.bocsci.com]

2. 3-Bromo-4-hydroxybenzamide | C7H6BrNO2 | CID 15169932 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 4-BROMO-3-HYDROXYBENZOIC ACID CAS#: 14348-38-0 [m.chemicalbook.com]

To cite this document: BenchChem. [analytical methods for 4-Bromo-3-hydroxybenzamide
characterization.]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1444431/docs#analytical-methods-for-4-bromo-3-
hydroxybenzamide-characterization]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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